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This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals using the

Actiwatch 4 for data analysis. The information is presented in a clear question-and-answer

format to directly address common issues encountered during experimental workflows.
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Category Question Answer

General
What is the Actiwatch 4 and

what does it measure?

The Actiwatch 4 is a wrist-worn

device that measures activity

and sleep-wake patterns using

an accelerometer. It provides

objective data on sleep

duration, sleep efficiency, wake

after sleep onset, and other

circadian rhythm parameters.

Software
What software is used for

Actiwatch 4 data analysis?

Actiware is the primary

software used to configure the

Actiwatch 4, download data,

and perform sleep and activity

analysis.[1][2]

Data Handling

How do I handle periods when

the participant took off the

watch?

Off-wrist periods should be

identified and excluded from

the analysis to ensure data

accuracy. This can be done by

reviewing the activity data in

conjunction with participant

logs. In Actiware, you can

manually mark and exclude

these intervals from the

analysis.[3]

Sleep Scoring

What is the default algorithm

for sleep-wake scoring in

Actiware?

Actiware uses a validated

algorithm that scores each

epoch (typically 30 or 60

seconds) as sleep or wake

based on the activity counts.

The default threshold for wake

is an activity count greater

than 40.[4]
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Data Import and Communication Errors
Q: I am unable to download data from the Actiwatch 4 to my computer. What should I do?

A: This is a common issue that can arise from several factors. Follow these steps to

troubleshoot the problem:

Check Physical Connections: Ensure the Actiwatch 4 is correctly seated in the docking

station and the USB cable is securely connected to both the dock and the computer.

Verify Software and Drivers: Make sure you have the latest version of the Actiware software

installed. An outdated version might not be compatible with your operating system or the

device's firmware. A recent Actiware update resolved issues with data downloads on

Windows 10.[1]

Restart Devices: Sometimes a simple restart of both your computer and the Actiwatch 4 (by

removing and re-inserting the battery, if applicable) can resolve communication issues.

Check for "Decode Errors": Specific "decode error 6, 9, and 23" issues have been reported

and were addressed in software updates.[1] If you encounter these, updating your Actiware

software is the primary solution.

Start: Data Download Failure Check Physical Connections (USB, Dock)

Verify Actiware Version & Drivers

Connections OK

Contact Technical Support

Connections Faulty

Restart Computer & ActiwatchSoftware Up-to-Date

Update Actiware SoftwareSoftware Outdated

Look for Specific Decode Errors (6, 9, 23)Restarted

Decode Error Found

No Obvious Errors

Update Fails

Success: Data DownloadedUpdate Solves Issue

Click to download full resolution via product page

Troubleshooting workflow for Actiwatch 4 data download failures.
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Artifact Identification and Handling
Q: My Actiwatch data contains periods of unusually high or low activity. How do I identify and

handle these artifacts?

A: Artifacts in actigraphy data can significantly impact the accuracy of your results. Here’s a

guide to identifying and managing them:

Visual Inspection: The first step is to visually inspect the actogram in the Actiware software.

Look for periods of flat lines (zero activity) which may indicate the watch was not worn, or

extremely high, sustained activity that is physiologically improbable.

Participant Logs: Cross-reference the actigraphy data with participant-kept sleep diaries or

event logs. This can help confirm periods of non-wear, travel, or other events that might

cause data artifacts.

Excluding Data: In Actiware, you can manually select and exclude artifactual data from the

analysis. This is crucial for periods of non-wear.

Filtering: For high-frequency noise, applying a low-pass filter can sometimes help, but this

should be done with caution as it can also remove valid data.
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Start: Raw Actiwatch Data

Visually Inspect Actogram for Anomalies

Cross-Reference with Participant Logs

Identify Artifacts (Non-wear, Spikes)

Manually Exclude Artifactual Data in Actiware

Analyze Cleaned Data

End: Validated Results

Click to download full resolution via product page

Workflow for identifying and handling artifacts in Actiwatch data.

Sleep-Wake Scoring Discrepancies
Q: The automated sleep-wake scoring doesn't seem accurate for my study population. How

can I adjust the scoring parameters?

A: Actiware's default sleep-wake scoring algorithm is robust, but may require adjustment for

specific populations (e.g., children, elderly, or individuals with sleep disorders).
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Wake Threshold: The primary parameter to adjust is the "Wake Threshold". The default is 40

activity counts. For populations with more fragmented sleep or higher nocturnal activity, you

might need to increase this threshold. Conversely, for very still sleepers, a lower threshold

may be more appropriate.

Consecutive Epochs for Sleep Onset/Offset: The definition of sleep onset and offset can also

be adjusted. Actiware defines sleep onset as the beginning of the first 10-minute period with

less than a certain number of activity counts.[5] Adjusting the duration and the activity

threshold for this period can improve scoring accuracy.

Table 1: Impact of Wake Threshold on Sleep Parameters (Hypothetical Data)

Wake Threshold
Total Sleep Time
(min)

Sleep Efficiency
(%)

Wake After Sleep
Onset (min)

20 450 93.8 30

40 (Default) 420 87.5 60

80 390 81.3 90

Software and Reporting Issues
Q: I am generating a Clinician's Report in Actiware, but it is coming out blank.

A: This issue has been reported by users, particularly after switching to a new computer.[6]

Here are some potential solutions:

Check Software Configuration: Ensure that all the options and settings for report generation

are correctly configured in the "Tools" -> "Options" menu. These settings might not have

transferred over from your old computer.[6]

Compatibility Mode: Try running the Actiware software in compatibility mode for an older

version of Windows. This can sometimes resolve issues with newer operating systems.

Reinstall Software: A clean reinstallation of the Actiware software can sometimes fix

unexpected bugs or configuration problems.
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Memory Issues: While less common for clinician reports, generating large batch reports can

sometimes lead to "out of memory" errors. If you are analyzing a large dataset, try

generating reports for smaller batches of data.

Important Note on Product Support: Philips has announced the end of support for Actiwatch

and Actiware products.[7] For ongoing support and alternative solutions, you may consider

contacting CamNtech, the original inventors of the Actiwatch technology.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.camntech.com/actiwatch-end-of-support/
https://www.camntech.com/actiwatch-end-of-support/
https://www.benchchem.com/product/b15583369?utm_src=pdf-custom-synthesis#bc-rfq
http://www.actigraphy.respironics.com/solutions/actiware
https://www.usa.philips.com/healthcare/sites/actigraphy/solutions/actiware
https://www.ncbi.nlm.nih.gov/books/NBK535106/
https://www.ncbi.nlm.nih.gov/books/NBK535106/
https://www.ncbi.nlm.nih.gov/books/NBK535106/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7191872/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10851854/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10851854/
https://www.reddit.com/r/SleepTechnologist/comments/1dyewk6/looking_for_help_with_philips_actiware/
https://www.camntech.com/actiwatch-end-of-support/
https://www.benchchem.com/product/b15583369/docs#actiwatch-4-data-analysis-technical-support-center
https://www.benchchem.com/product/b15583369/docs#actiwatch-4-data-analysis-technical-support-center
https://www.benchchem.com/product/b15583369/docs#actiwatch-4-data-analysis-technical-support-center
https://www.benchchem.com/product/b15583369/docs#actiwatch-4-data-analysis-technical-support-center
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15583369?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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